Cas no 64930-95-6 ((3-phenoxyphenyl)methanethiol)

• Product Name: (3-phenoxyphenyl)methanethiol
• CAS No: 64930-95-6
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 2793066
• PubChem ID: 14350403
• Update Time: 2025-05-26

(3-phenoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3-phenoxyphenyl)methanethiol
• DTXSID20559262
• 3-phenoxybenzyl thiol
• m-phenoxyphenylmethane-thiol
• DTXCID90510042
• PCA93095
• 64930-95-6
• BBYMAHJPOVVDMU-UHFFFAOYSA-N
• AKOS018444832
• m-phenoxybenzylmercaptan
• SCHEMBL8353925
• EN300-1288800
• Benzenemethanethiol, 3-phenoxy-

• Inchi： 1S/C13H12OS/c15-10-11-5-4-8-13(9-11)14-12-6-2-1-3-7-12/h1-9,15H,10H2
• InChI Key： BBYMAHJPOVVDMU-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.06088618Da
• Monoisotopic Mass: 216.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (3-phenoxyphenyl)methanethiol

Recent Advances in the Study of (3-phenoxyphenyl)methanethiol (CAS: 64930-95-6) in Chemical Biology and Pharmaceutical Research

The compound (3-phenoxyphenyl)methanethiol (CAS: 64930-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This thiol-containing aromatic compound serves as a critical intermediate in the synthesis of various bioactive molecules, including pesticides, pharmaceuticals, and functional materials. Recent studies have explored its role in the development of novel therapeutic agents and its potential as a building block for advanced chemical entities.

One of the most notable advancements in the study of (3-phenoxyphenyl)methanethiol is its application in the synthesis of pyrethroid insecticides. Researchers have demonstrated that this compound can be efficiently converted into key intermediates for pyrethroids, which are widely used in agricultural and household pest control. The thiol group in (3-phenoxyphenyl)methanethiol facilitates nucleophilic substitution reactions, enabling the construction of complex molecular architectures with high selectivity and yield. Recent publications highlight improved synthetic methodologies that enhance the scalability and environmental sustainability of these processes.

In addition to its role in agrochemicals, (3-phenoxyphenyl)methanethiol has shown promise in pharmaceutical research. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor for the development of small-molecule inhibitors targeting cysteine proteases. These inhibitors have potential applications in treating diseases such as cancer, parasitic infections, and inflammatory disorders. The study emphasized the compound's ability to form stable covalent bonds with active-site cysteine residues, a feature that enhances the potency and specificity of the resulting inhibitors.

Another emerging area of research involves the incorporation of (3-phenoxyphenyl)methanethiol into functional materials. Scientists have exploited its thiol group for surface modification and polymer conjugation, leading to the development of novel materials with tailored properties. For instance, a recent study in ACS Applied Materials & Interfaces demonstrated the use of this compound to functionalize gold nanoparticles, resulting in materials with enhanced stability and biocompatibility for biomedical applications such as drug delivery and imaging.

Despite these advancements, challenges remain in the large-scale production and application of (3-phenoxyphenyl)methanethiol. Issues such as thiol oxidation and the need for stringent reaction conditions have prompted researchers to explore innovative stabilization techniques and catalytic systems. Recent work in Green Chemistry has proposed the use of antioxidant additives and metal-free catalysts to address these limitations, paving the way for more sustainable industrial processes.

In conclusion, (3-phenoxyphenyl)methanethiol (CAS: 64930-95-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from agrochemicals to therapeutics and materials science, underscore its importance in advancing scientific and industrial innovation. Future research is expected to focus on optimizing synthetic routes, expanding its utility in drug discovery, and exploring new material applications, further solidifying its role in the field.